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Compound of Interest

Compound Name: Mevinphos

Cat. No.: B3423346 Get Quote

This document provides critical safety protocols, personal protective equipment (PPE)

guidelines, and emergency procedures for the handling and disposal of Mevinphos. It is

intended for laboratory personnel, including researchers and scientists, to ensure safe

operational conduct and mitigate risks associated with this highly toxic organophosphate

insecticide.

Hazard Identification and Exposure Limits
Mevinphos is classified as a highly hazardous substance.[1] It is fatal if swallowed, fatal in

contact with skin, and fatal if inhaled.[2][3][4] It can be absorbed through the skin and causes

damage to organs.[2][5] Acute exposure can lead to a range of symptoms including sweating,

pinpoint pupils, blurred vision, dizziness, muscle spasms, seizures, respiratory depression, and

coma.[6][7] Effects of exposure may be delayed.[6][7]

Quantitative Toxicity Data:
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Metric Value Species Source

Oral LD50 3 mg/kg Rat [3]

Dermal LD50 4 mg/kg Rat [3]

UN Number 3018 or 3278 - [1][8]

DOT Hazard Class 6.1 (Poison) - [8]

WHO Classification
Ia (Extremely

hazardous)
- [1]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling Mevinphos. The required

equipment varies based on the task being performed.
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Task
Body
Protection

Hand
Protection

Eye/Face
Protection

Respiratory
Protection

Routine Handling

& Mixing

Chemical-

resistant

protective suit or

coveralls worn

over regular work

clothes.[9] A

chemical-

resistant apron is

also

recommended.

[9][10]

Unlined, elbow-

length chemical-

resistant gloves

(e.g., nitrile or

neoprene).[9][10]

Avoid leather or

cotton gloves.[9]

Snug-fitting

chemical splash

goggles and a

face shield.[9]

[10][11]

A respirator is

recommended

for all handling

activities.[9] Use

in a well-

ventilated area,

preferably within

a chemical fume

hood.[2][4]

Spill Cleanup

Full-body

chemical-

resistant suit

(e.g., Tyvek).[12]

Heavy-duty

chemical-

resistant gloves

(e.g., nitrile,

neoprene).[10]

Full-face

respirator with

appropriate

cartridges for

organic vapors.

[12]

Full-face

respirator or a

Self-Contained

Breathing

Apparatus

(SCBA) for large

spills.[13]

Storage &

Transport

Long-sleeved

shirt, long pants,

and closed-toe

shoes.

Chemical-

resistant gloves

when handling

containers.[10]

Safety glasses

with side shields.

[9]

Not typically

required if

containers are

sealed and

intact.

Operational Plans: Handling and Storage
Standard Operating Procedure for Handling:

Training: All personnel must be trained on the hazards of Mevinphos and the proper

handling and emergency procedures before beginning work.[8]

Preparation: Work in a designated, well-ventilated area, such as a certified chemical fume

hood.[2][4] Ensure emergency equipment, including an eyewash station, emergency shower,
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and spill kit, is immediately accessible.[8]

Donning PPE: Put on all required PPE as detailed in the table above before handling the

chemical.

Handling: Use automated or enclosed systems where possible to minimize direct contact,

such as automatically pumping the liquid from storage containers.[8] Avoid actions that could

generate aerosols or vapors. Do not eat, drink, or smoke in the work area.[2][5][8]

Post-Handling: After handling, wash hands and any potentially exposed skin areas

thoroughly with soap and water.[2][8]

Doffing PPE: Remove PPE carefully to avoid self-contamination. Remove gloves last and

wash hands immediately.

Decontamination: Contaminated work clothes must be removed promptly and laundered

separately by trained individuals aware of the hazards.[8] Reusable PPE must be cleaned

after each use.

Storage Requirements:

Store in tightly closed, original containers in a cool, dry, and well-ventilated area.[2][8]

Store locked up and out of reach of children.[2][4]

Keep away from heat, sparks, open flames, and direct sunlight.[2][5]

Mevinphos is incompatible with oxidizing agents, stainless steel, iron, brass, and some

plastics.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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